Cas no 1806753-83-2 (3-(Chloromethyl)-5-methoxy-6-methyl-2-(trifluoromethoxy)pyridine)

• Product Name: 3-(Chloromethyl)-5-methoxy-6-methyl-2-(trifluoromethoxy)pyridine
• CAS No: 1806753-83-2
• MF: C₉H₉ClF₃NO₂
• MW: 255.621472120285
• CID: 4838561
• Update Time: 2025-10-18

3-(Chloromethyl)-5-methoxy-6-methyl-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-methoxy-6-methyl-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H9ClF3NO2/c1-5-7(15-2)3-6(4-10)8(14-5)16-9(11,12)13/h3H,4H2,1-2H3
• InChI Key： JWCTUJYKBCKULI-UHFFFAOYSA-N
• SMILES： ClCC1=C(N=C(C)C(=C1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 3.1
• Topological Polar Surface Area: 31.4

Additional information on 3-(Chloromethyl)-5-methoxy-6-methyl-2-(trifluoromethoxy)pyridine

Introduction to 3-(Chloromethyl)-5-methoxy-6-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1806753-83-2)

3-(Chloromethyl)-5-methoxy-6-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1806753-83-2) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex aromatic structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique combination of functional groups, including a chloromethyl substituent, a methoxy group, a methyl group, and a trifluoromethoxy moiety, makes it a versatile building block for developing novel therapeutic agents.

The chloromethyl group in this compound is particularly noteworthy, as it facilitates nucleophilic substitution reactions, enabling the formation of carbon-carbon or carbon-nitrogen bonds. This reactivity is instrumental in constructing more intricate molecular architectures, which are often required for achieving high binding affinity and selectivity in drug design. Additionally, the presence of electron-withdrawing and electron-donating groups around the pyridine ring enhances its pharmacophoric properties, making it an attractive scaffold for medicinal chemists.

Recent advancements in synthetic methodologies have further highlighted the utility of 3-(Chloromethyl)-5-methoxy-6-methyl-2-(trifluoromethoxy)pyridine in the development of small-molecule drugs. For instance, researchers have leveraged its reactivity to generate derivatives with enhanced biological activity. These derivatives have shown promise in preclinical studies as potential candidates for treating various diseases, including inflammatory disorders and oncological conditions.

The methoxy and methyl substituents contribute to the steric and electronic environment of the molecule, influencing its interactions with biological targets. The trifluoromethoxy group, on the other hand, introduces fluorine atoms into the structure, which are known to improve metabolic stability and binding affinity. This modification is particularly relevant in modern drug design, where fluorinated compounds often exhibit superior pharmacokinetic profiles.

In the context of contemporary pharmaceutical research, 3-(Chloromethyl)-5-methoxy-6-methyl-2-(trifluoromethoxy)pyridine has been explored as a precursor for synthesizing kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are frequently targeted in anticancer therapies. By incorporating this compound into drug candidates, researchers aim to develop molecules that can selectively inhibit aberrant kinase activity associated with cancer progression.

Moreover, the compound’s structural features make it amenable to further functionalization through various chemical transformations. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or heteroaryl groups, expanding the chemical space available for drug discovery. Such modifications allow for fine-tuning of physicochemical properties and biological activity, ultimately leading to more effective therapeutic agents.

The synthesis of 3-(Chloromethyl)-5-methoxy-6-methyl-2-(trifluoromethoxy)pyridine itself is a testament to the progress in organic synthesis techniques. Modern methodologies enable its preparation with high yield and purity, ensuring that subsequent downstream applications are not compromised by impurities or byproducts. This reliability is crucial for pharmaceutical applications, where stringent quality control measures are mandatory.

Recent studies have also highlighted the potential of this compound in developing antiviral agents. The unique electronic distribution around the pyridine ring can be exploited to interact with viral proteases or polymerases, thereby inhibiting viral replication. Such applications underscore the broad utility of 3-(Chloromethyl)-5-methoxy-6-methyl-2-(trifluoromethoxy)pyridine beyond traditional kinase inhibition.

In conclusion, 3-(Chloromethyl)-5-methoxy-6-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1806753-83-2) represents a valuable asset in pharmaceutical research due to its structural complexity and reactivity. Its role as an intermediate in synthesizing bioactive molecules has been well-documented, with ongoing studies exploring its potential in various therapeutic areas. As synthetic chemistry continues to evolve，this compound will undoubtedly remain at the forefront of drug discovery efforts，contributing to the development of novel treatments for human diseases.